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Compound of Interest

Compound Name: Isopropylboronic acid

Cat. No.: B1301996 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes.

Isopropylboronic acid, a valuable reagent in organic synthesis, requires careful management

due to its potential hazards. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure its safe use in the laboratory.

Immediate Safety and Hazard Information
Isopropylboronic acid is known to cause skin, eye, and respiratory tract irritation.[1][2]

Ingestion may also lead to irritation of the digestive tract.[1] Therefore, adherence to strict

safety protocols is crucial to minimize exposure and mitigate risks.

Safety at a Glance: Quantitative Data
The following table summarizes key safety data for Isopropylboronic acid and related

compounds. It is important to note that specific occupational exposure limits for

Isopropylboronic acid have not been established. The limits for boric acid are provided as a

reference for a related compound.
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Parameter Value Source/Citation

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Occupational Exposure Limits

Boric Acid (as a related

compound):- OSHA PEL: 15

mg/m³ (Total Dust), 5 mg/m³

(Respirable Fraction)- ACGIH

TLV: 2 mg/m³ (Inhalable

Fraction)

[1]

Glove Breakthrough Time

(General for weak organic

acids)

Nitrile Gloves: Good for splash

protection (breakthrough > 15

mins for 5-mil thickness). Not

recommended for prolonged

contact with concentrated

acids.

[3][4]

pH of Aqueous Waste for Drain

Disposal (if permitted)
5.5 - 9.0 [5][6]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is the first line of defense when handling Isopropylboronic
acid. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles are required at all times.[5] A face shield

should be worn in addition to goggles when there is a significant risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are suitable for incidental

splash protection.[3][4] For prolonged handling or when working with larger quantities,

consider using thicker nitrile gloves or butyl rubber gloves which offer greater resistance to

a wider range of chemicals.[7][8] Always inspect gloves for tears or punctures before use
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and remove them immediately if contact with the chemical occurs, followed by hand

washing.

Lab Coat: A flame-resistant lab coat should be worn to protect clothing and skin.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[1] If a fume hood is not available or if dusts are generated, a

NIOSH-approved respirator is necessary. A half-mask or full-facepiece respirator with organic

vapor and acid gas cartridges (yellow color-coded) is recommended.[9][10] If particulates are

also present, a combination cartridge with a P95 or P100 filter should be used.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure minimizes the risk of exposure and

accidents.

Preparation:

Before starting work, ensure that the safety shower and eyewash station are accessible

and operational.

Designate a specific area within a chemical fume hood for handling Isopropylboronic
acid.

Assemble all necessary equipment and reagents before opening the chemical container.

Ensure all containers are clearly labeled.

Handling:

Always wear the appropriate PPE as outlined above.

Avoid creating dust when handling the solid material.

If transferring the solid, use a spatula or scoop in a manner that minimizes airborne

particles.
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When preparing solutions, slowly add the Isopropylboronic acid to the solvent to avoid

splashing.

Keep containers tightly closed when not in use.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite).

Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.

Disposal Plan: Managing Isopropylboronic Acid
Waste
Proper disposal of chemical waste is critical for environmental protection and regulatory

compliance.

Waste Collection:

All solid waste contaminated with Isopropylboronic acid (e.g., weighing paper,

contaminated gloves, absorbent materials) must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid waste containing Isopropylboronic acid should be collected in a separate,

compatible, and labeled hazardous waste container. Do not mix with other waste streams

unless approved by your institution's EHS department.[6]

In-Lab Neutralization of Small Quantities (if permitted):
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For small amounts of aqueous waste, in-lab neutralization may be an option, but only if

explicitly permitted by your institution and local regulations.[5]

Procedure (perform in a fume hood):

1. Dilute the acidic waste with a large volume of water in a suitable beaker.

2. Slowly add a mild base, such as sodium bicarbonate, with constant stirring.

3. Monitor the pH of the solution using a pH meter or pH strips.

4. Continue adding the base until the pH is between 5.5 and 9.0.[5][6]

5. If permitted, this neutralized solution may be disposed of down the drain with copious

amounts of water. Always confirm this practice with your EHS department.

Professional Disposal:

For larger quantities of waste or if in-lab neutralization is not permitted, the sealed and

labeled hazardous waste containers must be disposed of through your institution's certified

hazardous waste management program.[6]

Logical Workflow for Handling Isopropylboronic
Acid
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Caption: A logical workflow diagram for the safe handling and disposal of Isopropylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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